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Compound of Interest

Compound Name: 1,1,3,3-Tetramethyldisiloxane

Cat. No.: B107390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

1,1,3,3-Tetramethyldisiloxane, ensuring the safety of laboratory personnel and the protection

of the environment. The following procedures are based on established safety data sheets and

should be executed in strict accordance with local, state, and federal regulations.

I. Immediate Safety and Hazard Information
1,1,3,3-Tetramethyldisiloxane is a highly flammable liquid and vapor that requires careful

handling.[1][2][3] It is crucial to be aware of its primary hazards to mitigate risks effectively.

Key Hazards:

Flammability: The substance is highly flammable and can form explosive mixtures with air.[1]

Vapors are heavier than air and may travel to ignition sources.[1]

Reactivity: It can react with water and is incompatible with strong oxidizing agents, acids,

and bases.[4]

Health: May cause irritation to the skin, eyes, and respiratory system.[4]

Personal Protective Equipment (PPE): Before handling 1,1,3,3-Tetramethyldisiloxane, all

personnel must be equipped with the following PPE:
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Eye Protection: Tightly fitting safety goggles with side-shields.[2]

Hand Protection: Chemical-resistant gloves (e.g., PVC).[4]

Skin and Body Protection: Flame-retardant and impervious clothing.[2] An apron and

protective suit may be necessary for larger quantities.[4]

Respiratory Protection: Use in a well-ventilated area.[4] If exposure limits are exceeded, a

full-face respirator may be required.[2]

II. Quantitative Data Summary
The following table summarizes key quantitative data for 1,1,3,3-Tetramethyldisiloxane.

Property Value Reference(s)

UN Number 1993 [1][5]

Hazard Class 3 (Flammable Liquid) [5]

Packing Group II [5]

Flash Point < -20 °C [2]

Boiling Point 70 - 71 °C [3]

Specific Gravity 0.760 g/cm³ [4]

Toxicity to Fish (LC50)
271 mg/L (96 h, Oncorhynchus

mykiss)
[2]

Toxicity to Daphnia (EC50)
124 mg/L (48 h, Daphnia

magna)
[2]

III. Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 1,1,3,3-
Tetramethyldisiloxane.

1. Waste Collection and Storage:
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Designate a specific, labeled, and approved container for the waste.[1] The container must

be kept tightly closed.[1][2]

Store the waste container in a cool, dry, and well-ventilated area, away from heat, sparks,

and open flames.[1][2]

Ensure the storage area is separate from incompatible materials such as oxidizing agents,

acids, and bases.[6]

2. Handling and Transfer:

All transfers of the waste liquid should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

Use non-sparking tools and explosion-proof equipment.[1][2]

Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

3. Spill Management:

In the event of a spill, immediately eliminate all ignition sources.[4]

Evacuate non-essential personnel from the area.[7]

Contain the spill using an absorbent, non-combustible material (e.g., sand or earth).

Collect the absorbed material using non-sparking tools and place it in a suitable container for

disposal.[7]

Ventilate the affected area.[1]

4. Final Disposal:

1,1,3,3-Tetramethyldisiloxane and its containers are considered hazardous waste and must

be disposed of accordingly.[4]

Do not discharge the waste into sewers or the environment.[1]
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The recommended disposal method is through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[2]

All disposal activities must comply with local, state, and federal regulations.[4]

IV. Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 1,1,3,3-
Tetramethyldisiloxane.
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Start: Unused or Waste
1,1,3,3-Tetramethyldisiloxane

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Transfer to a Labeled, Approved
Hazardous Waste Container

Spill Occurs

Store Container in a Cool, Dry,
Well-Ventilated Area Away from

Ignition Sources and Incompatibles

Arrange for Pickup by a
Licensed Hazardous Waste

Disposal Service

End: Proper Disposal Complete

Eliminate Ignition Sources

Contain with Inert Absorbent

Collect with Non-Sparking Tools

Place in Hazardous Waste Container

Click to download full resolution via product page

Caption: Disposal workflow for 1,1,3,3-Tetramethyldisiloxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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